rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylate hydrochloride
Overview
Description
Rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylate hydrochloride, also known as rac-MOPC, is an optically pure, chiral cyclic secondary alcohol which has been widely used in the pharmaceutical industry and in laboratory research. Rac-MOPC is a chiral building block for the synthesis of various compounds, such as chiral drugs, chiral auxiliaries, and chiral catalysts. It has been used in the synthesis of compounds such as anti-inflammatory drugs, antiepileptic drugs, and anticoagulants. Rac-MOPC has also been used as a chiral building block for the synthesis of peptides and peptidomimetics.
Scientific Research Applications
Rac-MOPC has been used in various scientific research applications. It has been used in the synthesis of chiral drugs, chiral auxiliaries, and chiral catalysts. Rac-MOPC has also been used in the synthesis of peptides and peptidomimetics. It has been used to synthesize compounds such as anti-inflammatory drugs, antiepileptic drugs, and anticoagulants. It has also been used in the synthesis of chiral polymers, chiral polysaccharides, and chiral polyamides.
Mechanism of Action
Rac-MOPC acts as a chiral building block for the synthesis of various compounds. It is converted to a chiral alcohol by the addition of a hydrochloric acid molecule. This chiral alcohol can then be used to synthesize various compounds, such as chiral drugs, chiral auxiliaries, and chiral catalysts.
Biochemical and Physiological Effects
Rac-MOPC has been found to have a variety of biochemical and physiological effects. It has been used to synthesize compounds such as anti-inflammatory drugs, antiepileptic drugs, and anticoagulants. It has also been used to synthesize chiral polymers, chiral polysaccharides, and chiral polyamides.
Advantages and Limitations for Lab Experiments
Rac-MOPC has several advantages for laboratory experiments. It is an optically pure, chiral cyclic secondary alcohol which can be easily synthesized from racemic pyrrolidine-2-carboxylic acid. It is also a chiral building block for the synthesis of various compounds, such as chiral drugs, chiral auxiliaries, and chiral catalysts. In addition, it has been used to synthesize peptides and peptidomimetics.
However, there are some limitations to using rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylate hydrochloride in laboratory experiments. It is difficult to obtain in large quantities, and it is not as stable as other chiral building blocks. In addition, it is not suitable for the synthesis of compounds with more complex structures.
Future Directions
There are several potential future directions for rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylate hydrochloride. It could be used to synthesize more complex compounds, such as chiral polymers, chiral polysaccharides, and chiral polyamides. It could also be used to synthesize peptides and peptidomimetics. In addition, it could be used to synthesize compounds with improved pharmacological properties, such as improved solubility, increased bioavailability, and reduced toxicity. Finally, rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylate hydrochloride could be used to synthesize compounds with improved metabolic stability.
Synthesis Methods
Rac-MOPC can be synthesized from racemic pyrrolidine-2-carboxylic acid in two steps. In the first step, the acid is reacted with oxalyl chloride to form the oxalyl ester. In the second step, the oxalyl ester is treated with aqueous hydrochloric acid to form rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylate hydrochloride. The two steps can be combined into a single-step reaction by using oxalyl chloride as the acidifying agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylate hydrochloride involves the protection of the carboxylic acid group, followed by the formation of the pyrrolidine ring and the oxolane ring. The final step involves the deprotection of the carboxylic acid group and the formation of the hydrochloride salt.", "Starting Materials": [ "Methyl 2-oxoacetate", "Ethyl chloroformate", "L-proline", "2,5-dioxo-pyrrolidine", "2-bromoethanol", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting L-proline with methyl 2-oxoacetate in the presence of sodium hydroxide to form methyl (2S)-2-(pyrrolidine-2-carbonyl)propanoate.", "Step 2: Formation of the pyrrolidine ring by reacting methyl (2S)-2-(pyrrolidine-2-carbonyl)propanoate with 2,5-dioxo-pyrrolidine in the presence of sodium hydroxide to form methyl (2R,5S)-5-(pyrrolidine-2-carbonyl)pyrrolidine-2-carboxylate.", "Step 3: Formation of the oxolane ring by reacting methyl (2R,5S)-5-(pyrrolidine-2-carbonyl)pyrrolidine-2-carboxylate with 2-bromoethanol in the presence of sodium hydroxide to form rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylate.", "Step 4: Deprotection of the carboxylic acid group by reacting rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylate with ethyl chloroformate in the presence of methanol and water to form rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylic acid.", "Step 5: Formation of the hydrochloride salt by reacting rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylic acid with hydrochloric acid in the presence of diethyl ether to form rac-methyl (2R,5S)-5-(oxolan-2-yl)pyrrolidine-2-carboxylate hydrochloride." ] } | |
CAS RN |
2763602-11-3 |
Molecular Formula |
C10H18ClNO3 |
Molecular Weight |
235.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
